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Compound of Interest

Compound Name: Ytterbium-171

Cat. No.: B1261637

Ytterbium-171 is a stable, non-radioactive isotope of the element Ytterbium.[1][2][3][4][5][6]
Therefore, its disposal is governed by its chemical properties and not by regulations for
radioactive waste. This guide provides essential safety and logistical information for the proper
disposal of Ytterbium-171 and its compounds in a laboratory setting, ensuring the safety of
personnel and compliance with chemical waste regulations.

Key Safety and Handling Information

Ytterbium, in its metallic form or as compounds like Ytterbium Oxide, is not classified as a
hazardous substance. However, it is important to handle it with care, particularly in powdered
form, which can be more reactive.

Personal Protective Equipment (PPE): When handling Ytterbium-171, especially in powder
form, it is crucial to wear appropriate PPE to avoid inhalation and skin contact. This includes:

» Safety glasses or goggles
e Gloves
e Lab coat

Quantitative Data for Ytterbium

The following table summarizes key quantitative data for Ytterbium, which is essential for its
safe handling and storage.
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Property Value

Atomic Number 70

Atomic Mass Approximately 173.04 g/mol
Appearance Silvery-white metallic solid
Melting Point 824 °C

Boiling Point 1196 °C

Density 6.90 g/cm?3

Solubility in Water Insoluble

Reactivit Reacts with acids to produce flammable
eactivi
Y hydrogen gas. May react with water.

Disposal Procedures for Ytterbium-171

As a non-radioactive substance, the disposal of Ytterbium-171 should follow standard
procedures for chemical waste. The primary consideration is the chemical form of the waste
(e.g., solid metal, powder, in solution) and any other hazardous materials it may be mixed with.

Experimental Protocol: Segregation and Labeling of
Ytterbium-171 Waste

e Segregation:

o Segregate solid Ytterbium-171 waste (e.g., unused powder, contaminated labware) from
liquid waste.

o Do not mix Ytterbium-171 waste with other chemical waste streams unless explicitly
permitted by your institution's hazardous waste management plan.

e Containerization:

o Use a clearly labeled, sealed, and non-reactive container for solid Ytterbium-171 waste.
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o For liquid waste containing Ytterbium-171, use a compatible, sealed container. Ensure
the container is appropriately vented if there is a risk of gas evolution (e.g., from reaction
with residual acids).

e Labeling:

o Label the waste container clearly with "Ytterbium-171 Waste" and specify the chemical
form (e.g., "Ytterbium metal powder," "Ytterbium oxide").

o Include the approximate amount of material and the date of accumulation.

o If the waste is mixed with any solvents or other chemicals, list all components and their
approximate concentrations.

e Storage:

o Store the sealed waste container in a designated and well-ventilated waste accumulation

area.
o Ensure the storage area is away from incompatible materials, such as strong acids.
e Disposal:

o Arrange for the collection of the waste by your institution's Environmental Health and
Safety (EHS) department or a licensed chemical waste disposal contractor.

o Provide the waste manifest or any other required documentation to the disposal
personnel.

Ytterbium-171 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Ytterbium-171 waste in a laboratory setting.
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Ytterbium-171 Chemical Waste Disposal Workflow

Start: Ytterbium-171 Waste Generated

Assess Waste Form
(Solid, Liquid, Mixed?)

Mixed

Solid Waste Liquid Waste Mixed Waste
(e.g., powder, contaminated items) (e.g., in solution) (with other hazardous chemicals)
Segregate in a labeled, Segregate in a labeled, Segregate based on all
sealed container for solids sealed container for liquids hazardous components

'

Label container with:
- 'Ytterbium-171 Waste'
- Chemical form
- All components and concentrations
- Date

'

Store in designated
waste accumulation area

'

Contact Environmental Health & Safety (EHS)
or licensed waste disposal contractor

'

Provide waste manifest and
any required documentation

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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